![molecular formula C13H11ClN2O3S B262289 Methyl 3-{[(4-chloroanilino)carbonyl]amino}-2-thiophenecarboxylate](/img/structure/B262289.png)
Methyl 3-{[(4-chloroanilino)carbonyl]amino}-2-thiophenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 3-{[(4-chloroanilino)carbonyl]amino}-2-thiophenecarboxylate is a synthetic compound that has been widely used in scientific research for its potential therapeutic properties. This compound belongs to the class of organic compounds known as thiophene carboxylic acids and derivatives. In
Mechanism of Action
The exact mechanism of action of Methyl 3-{[(4-chloroanilino)carbonyl]amino}-2-thiophenecarboxylate is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting certain enzymes and signaling pathways involved in cancer growth, inflammation, and bacterial infection.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation by inhibiting the production of pro-inflammatory cytokines, and inhibit bacterial growth by disrupting bacterial cell wall synthesis.
Advantages and Limitations for Lab Experiments
One of the advantages of using Methyl 3-{[(4-chloroanilino)carbonyl]amino}-2-thiophenecarboxylate in lab experiments is its high potency and specificity towards cancer cells, inflammation, and bacterial infection. However, one of the limitations is its potential toxicity to normal cells and tissues, which requires careful dosage and administration.
Future Directions
There are several future directions for the research and development of Methyl 3-{[(4-chloroanilino)carbonyl]amino}-2-thiophenecarboxylate. One direction is the optimization of its synthesis method to improve its yield and purity. Another direction is the development of new derivatives with improved therapeutic properties and reduced toxicity. Additionally, further studies are needed to elucidate its mechanism of action and its potential use in combination with other therapies for cancer, inflammation, and bacterial infection.
Synthesis Methods
Methyl 3-{[(4-chloroanilino)carbonyl]amino}-2-thiophenecarboxylate is synthesized by a multi-step chemical reaction process. The starting materials for this synthesis are 4-chloroaniline, thiophene-2-carboxylic acid, and methyl chloroformate. The reaction involves the formation of an amide bond between 4-chloroaniline and thiophene-2-carboxylic acid, followed by the esterification of the carboxylic acid group with methyl chloroformate. The final product is obtained by recrystallization from a suitable solvent.
Scientific Research Applications
Methyl 3-{[(4-chloroanilino)carbonyl]amino}-2-thiophenecarboxylate has been extensively studied for its potential therapeutic properties. This compound has been shown to exhibit anti-cancer, anti-inflammatory, and anti-bacterial activities. It has also been studied for its potential use as a photosensitizer in photodynamic therapy for cancer treatment.
properties
Molecular Formula |
C13H11ClN2O3S |
---|---|
Molecular Weight |
310.76 g/mol |
IUPAC Name |
methyl 3-[(4-chlorophenyl)carbamoylamino]thiophene-2-carboxylate |
InChI |
InChI=1S/C13H11ClN2O3S/c1-19-12(17)11-10(6-7-20-11)16-13(18)15-9-4-2-8(14)3-5-9/h2-7H,1H3,(H2,15,16,18) |
InChI Key |
JDHCXSLIZATEQJ-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=C(C=CS1)NC(=O)NC2=CC=C(C=C2)Cl |
Canonical SMILES |
COC(=O)C1=C(C=CS1)NC(=O)NC2=CC=C(C=C2)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.